Cas no 862730-49-2 (Cyclohexanol, 4-(4-morpholinyl)-, cis-)

• Product Name: Cyclohexanol, 4-(4-morpholinyl)-, cis-
• CAS No: 862730-49-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD28398071
• CID: 1847954
• Update Time: 2025-11-02

Cyclohexanol, 4-(4-morpholinyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(4-morpholinyl)-, cis-
• cis-4-Morpholin-4-yl-cyclohexanol
• cis-4-(4-Morpholinyl)cyclohexanol (ACI)
• cis-4-(Morpholin-4-yl)cyclohexanol

• MDL： MFCD28398071
• Inchi： 1S/C10H19NO2/c12-10-3-1-9(2-4-10)11-5-7-13-8-6-11/h9-10,12H,1-8H2/t9-,10+
• InChI Key： AIFIVCWONKRRJQ-AOOOYVTPSA-N
• SMILES： O[C@H]1CC[C@@H](N2CCOCC2)CC1

Additional information on Cyclohexanol, 4-(4-morpholinyl)-, cis-

Comprehensive Guide to Cyclohexanol, 4-(4-morpholinyl)-, cis- (CAS No. 862730-49-2): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, Cyclohexanol, 4-(4-morpholinyl)-, cis- (CAS No. 862730-49-2) stands out as a compound of significant interest due to its unique structural features and versatile applications. This morpholine-substituted cyclohexanol derivative has garnered attention in pharmaceutical research, material science, and specialty chemical synthesis. As researchers increasingly explore heterocyclic compounds for novel applications, understanding this molecule's characteristics becomes crucial for professionals across multiple disciplines.

The molecular structure of cis-4-(4-morpholinyl)cyclohexanol combines the rigidity of a cyclohexane ring with the flexibility and polarity imparted by the morpholine moiety. This combination creates a molecule with interesting stereochemical properties and potential as a building block in drug discovery. Recent studies have highlighted its utility in developing chiral auxiliaries and as a precursor for more complex molecular architectures, making it a valuable compound in modern synthetic chemistry.

From a physical properties perspective, Cyclohexanol, 4-(4-morpholinyl)-, cis- typically appears as a colorless to pale yellow liquid at room temperature. Its solubility profile shows excellent miscibility with common organic solvents like dichloromethane, ethanol, and acetone, while demonstrating limited solubility in water. These characteristics make it particularly useful in various organic synthesis applications where controlled solubility is required. The compound's stability under normal conditions and moderate boiling point contribute to its handling advantages in laboratory settings.

In pharmaceutical applications, the morpholine-cyclohexanol structure has shown promise as a scaffold for drug development. Researchers are particularly interested in its potential as a bioisostere for various therapeutic targets. The compound's ability to participate in hydrogen bonding through both the hydroxyl group and morpholine nitrogen makes it valuable for designing molecules with specific biological interactions. Current investigations focus on its incorporation into CNS-active compounds and enzyme inhibitors, though these applications remain in exploratory stages.

The specialty chemicals sector has found numerous uses for cis-4-morpholinylcyclohexanol in developing advanced materials. Its incorporation into polymer formulations can modify material properties such as flexibility, thermal stability, and solubility characteristics. Some innovative applications include its use as a component in photoactive materials and as a modifier in coating formulations. The compound's balanced polarity makes it particularly useful in creating materials with specific surface energy properties.

Market trends indicate growing demand for functionalized cyclohexanol derivatives like CAS 862730-49-2, particularly in regions with strong pharmaceutical and specialty chemical industries. The Asia-Pacific market shows particularly robust growth, driven by increasing R&D investments in these sectors. Pricing and availability of 4-(4-morpholinyl)cyclohexanol remain stable, with multiple suppliers offering the compound in various purity grades to meet diverse research and industrial needs.

From a synthetic chemistry perspective, Cyclohexanol, 4-(4-morpholinyl)-, cis- serves as a valuable intermediate in multi-step syntheses. Its stereospecific preparation has been the subject of several methodological improvements in recent literature. Modern synthetic approaches often employ catalytic hydrogenation or asymmetric synthesis techniques to obtain the desired cis configuration with high enantiomeric purity. These advancements have made the compound more accessible to researchers working on chiral synthesis projects.

Environmental and safety considerations for handling cis-4-morpholinylcyclohexanol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Storage should be in tightly sealed containers away from strong oxidizers, under conditions that minimize exposure to moisture and extreme temperatures to maintain product stability.

Future research directions for Cyclohexanol, 4-(4-morpholinyl)-, cis- appear promising, with several patent applications suggesting novel uses in electronic materials and catalysis. The compound's structural features make it a candidate for developing new ligand systems in coordination chemistry and as a component in ionic liquids with tailored properties. As green chemistry principles gain prominence, researchers are also investigating more sustainable production methods for this and related functionalized cyclohexane derivatives.

For researchers and industry professionals seeking detailed technical information about 862730-49-2, numerous resources are available through chemical databases and specialty chemical suppliers. The compound's growing importance in various fields ensures that new applications and synthetic methodologies continue to emerge in scientific literature. As with any specialized chemical, users should consult current safety data sheets and technical specifications before incorporating cis-4-(4-morpholinyl)cyclohexanol into their processes or research projects.